1-O-tert-butyl 4-O-ethyl 5-(4-fluorophenyl)-3,6-dihydro-2H-pyridine-1,4-dicarboxylate

Specification

• Molecular Formula: C19H24FNO4
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 1-O-tert-butyl 4-O-ethyl 5-(4-fluorophenyl)-3,6-dihydro-2H-pyridine-1,4-dicarboxylate
• Standard InChI: InChI=1S/C19H24FNO4/c1-5-24-17(22)15-10-11-21(18(23)25-19(2,3)4)12-16(15)13-6-8-14(20)9-7-13/h6-9H,5,10-12H2,1-4H3
• Standard InChI Key: MNCWCUANEXNZTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(CN(CC1)C(=O)OC(C)(C)C)C2=CC=C(C=C2)F

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s structure integrates a partially saturated pyridine ring (3,6-dihydro-2H-pyridine) with two ester groups at the 1- and 4-positions: a tert-butyl carbamate (Boc) and an ethyl ester. The 5-position is substituted with a 4-fluorophenyl group, a motif known to enhance binding affinity to biological targets. The fluorine atom’s electronegativity and small atomic radius facilitate hydrophobic interactions and hydrogen bonding, critical for drug-receptor interactions.

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	C₁₉H₂₄FNO₄
Molecular Weight	349.4 g/mol
IUPAC Name	1-O-tert-butyl 4-O-ethyl 5-(4-fluorophenyl)-3,6-dihydro-2H-pyridine-1,4-dicarboxylate
Canonical SMILES	CCOC(=O)C1=C(CN(CC1)C(=O)OC(C)(C)C)C2=CC=C(C=C2)F
InChIKey	MNCWCUANEXNZTA-UHFFFAOYSA-N

Stereochemical Considerations

The 3,6-dihydro-2H-pyridine core introduces a non-planar conformation, with the saturated C3–C6 bonds enabling chair-like or boat-like puckering. Computational models suggest that the tert-butyl group induces steric hindrance, stabilizing specific conformers that may influence binding to biological targets.

Synthetic Pathways and Optimization

Key Synthetic Strategies

The synthesis of this compound typically involves multi-step sequences, leveraging esterification, cyclization, and fluorophenyl incorporation. A plausible route, inferred from analogous dihydropyridine syntheses, includes:

• Ring Formation: Cyclocondensation of a β-keto ester with ammonia or an ammonium acetate derivative to generate the dihydropyridine core.

• Fluorophenyl Introduction: Suzuki-Miyaura coupling or nucleophilic aromatic substitution to attach the 4-fluorophenyl group.

• Esterification: Sequential protection of the 1- and 4-positions with tert-butyl and ethyl esters, respectively, using Boc₂O and ethyl chloroformate.

Analytical Characterization

Spectroscopic Data

• NMR Spectroscopy:

  • ¹H NMR: Expected signals include a triplet for the ethyl ester’s CH₃ group (~1.2 ppm), a singlet for the tert-butyl group (~1.4 ppm), and aromatic protons from the fluorophenyl ring (~7.0–7.5 ppm).

  • ¹³C NMR: Peaks for carbonyl carbons (160–170 ppm), fluorophenyl carbons (115–165 ppm), and pyridine carbons (20–50 ppm).

• Mass Spectrometry: A molecular ion peak at m/z 349.4 ([M]⁺) confirms the molecular weight.

Medicinal Chemistry and Biological Applications

Target Engagement

The fluorophenyl group enhances binding to enzymes and receptors via halogen bonding. For example, fluorinated dihydropyridines are known inhibitors of calcium channels and kinase enzymes. Molecular docking studies suggest that this compound may interact with the ATP-binding pocket of kinases, leveraging the fluorine’s electrostatic potential.

Future Directions and Challenges

ADMET Profiling

Future studies should address pharmacokinetic parameters such as bioavailability, metabolic stability, and blood-brain barrier permeability. In vitro assays using hepatic microsomes could predict cytochrome P450-mediated metabolism.

Structural Modifications

• Ester Isosteres: Replacing ethyl or tert-butyl esters with amides or carbamates may improve metabolic stability.

• Fluorine Substitution: Investigating trifluoromethyl or difluoro analogs could enhance target affinity.